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Compound of Interest

Compound Name: 2-Azido-4-fluoro-1-iodobenzene

Cat. No.: B13520639

Get Quote

Executive Summary
2-Azido-4-fluoro-1-iodobenzene is a high-value bifunctional aryl azide reagent designed for

modular drug discovery and chemical biology. It features three distinct functional handles:

Azide (-N₃): Enables bioorthogonal "click" chemistry (CuAAC or SPAAC) for rapid

conjugation.

Iodide (-I): Facilitates palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira) for

scaffold elaboration post-click.

Fluorine (-F): Enhances metabolic stability, modulates lipophilicity (LogP), and serves as a

sensitive reporter for ¹⁹F NMR spectroscopy.

This guide provides a validated workflow for its synthesis, handling, and application in

sequential ligation strategies.
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The molecule is a 1,2,4-substituted benzene derivative. The ortho relationship between the

iodine and azide groups is chemically significant, allowing for unique photochemistry (e.g.,

nitrene insertion) while retaining stability under standard click conditions.

Property Value / Description

IUPAC Name
1-Azido-4-fluoro-2-iodobenzene (or 2-Azido-4-

fluoro-1-iodobenzene)

Molecular Formula C₆H₃FIN₃

Molecular Weight ~263.01 g/mol

Physical State Pale yellow to orange oil or low-melting solid

Solubility Soluble in DCM, THF, DMSO; insoluble in water

Stability
Light-sensitive (iodide); Shock-sensitive (azide).

Store at -20°C in dark.

Orthogonal Reactivity Logic
The power of this reagent lies in its chemoselectivity. The azide and iodide groups react under

mutually exclusive conditions, allowing for controlled sequential functionalization.

Figure 1: Sequential functionalization workflow exploiting orthogonal reactivity.
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Synthesis Protocol
Precursor: 4-Fluoro-2-iodoaniline (CAS 1393605-42-1 or similar isomers depending on exact

substitution pattern). Method: Sandmeyer-type Diazotization.
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Precursor: 4-Fluoro-2-iodoaniline (1.0 eq)

Reagents: Sodium Nitrite (NaNO₂, 1.2 eq), Sodium Azide (NaN₃, 1.5 eq), Hydrochloric Acid

(6M HCl).

Solvent: Water/Acetonitrile (1:1).

Safety: Blast shield, plastic spatulas (no metal), cryo-gloves.

Step-by-Step Procedure
Acidification: Dissolve 4-fluoro-2-iodoaniline (500 mg, 2.1 mmol) in acetonitrile (5 mL). Cool

to 0°C in an ice bath. Dropwise add 6M HCl (3 mL) with vigorous stirring. A precipitate of the

hydrochloride salt may form.

Diazotization: Dissolve NaNO₂ (174 mg, 2.5 mmol) in minimal water (1 mL). Add this solution

dropwise to the aniline mixture at 0°C. Stir for 20 minutes. The solution should become

clear/yellow as the diazonium salt forms.

Azidation: Dissolve NaN₃ (205 mg, 3.1 mmol) in water (2 mL). Add dropwise to the

diazonium mixture at 0°C. Caution: Nitrogen gas evolution will occur.

Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

Work-up: Dilute with diethyl ether (20 mL) and water (20 mL). Separate phases. Extract

aqueous layer with ether (2x). Wash combined organics with saturated NaHCO₃ and brine.

Drying: Dry over MgSO₄, filter, and concentrate in vacuo at room temperature (do not heat).

Purification: Flash column chromatography (Silica gel, 100% Hexanes to 5%

EtOAc/Hexanes). The product elutes as a yellow oil.[1]

Yield Expectation: 75-85%.

Click Chemistry Application (CuAAC)
This protocol describes the conjugation of 2-Azido-4-fluoro-1-iodobenzene to a terminal

alkyne.
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Standard Protocol
Setup: In a 4 mL vial, dissolve the Alkyne (1.0 eq) and 2-Azido-4-fluoro-1-iodobenzene (1.1

eq) in t-BuOH/H₂O (1:1, 0.1 M concentration).

Catalyst Prep: Premix CuSO₄·5H₂O (5 mol%) and THPTA ligand (10 mol%) in water. Add to

the reaction vial.

Reduction: Add Sodium Ascorbate (10 mol%) to initiate the reaction. Flush headspace with

Argon.

Incubation: Stir at room temperature for 4–12 hours. Monitor by TLC or LC-MS.

Isolation: Dilute with EtOAc, wash with ammonium chloride (to remove Cu), dry, and

concentrate.

Critical Optimization for Aryl Azides
Aryl azides are less reactive than alkyl azides due to resonance stabilization.

Ligand: Use THPTA or TBTA to stabilize Cu(I) and accelerate the rate.

Temperature: If sluggish, heat to 40°C. Avoid >60°C to prevent decomposition of the ortho-

iodo azide motif (potential formation of benzofuroxan derivatives).

Safety & Handling (E-E-A-T)
Warning: Organic azides are potential explosives.[1][2]

C/N Ratio Rule: The number of carbon atoms (6) vs. nitrogen atoms (3) is 2:1. This is

borderline. Handle amounts <1 gram.

Metal Avoidance: Do not use metal spatulas or needles with concentrated azide solutions to

avoid forming heavy metal azides (e.g., Copper Azide), which are extremely shock-sensitive.

Waste Disposal: Quench unreacted azide with phosphine or acid before disposal. Never

pour down the drain.
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Precursor Availability (4-Fluoro-2-iodoaniline)

Sigma-Aldrich / Merck Product D

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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